Cas no 2640878-74-4 (2-Tert-butyl-5-fluoro-4-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine)

• Product Name: 2-Tert-butyl-5-fluoro-4-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine
• CAS No: 2640878-74-4
• MF: C₁₈H₂₂F₄N₆
• MW: 398.401096820831
• CID: 5316256
• PubChem ID: 155798592
• Update Time: 2025-05-19

2-Tert-butyl-5-fluoro-4-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-Dimethylethyl)-5-fluoro-4-methyl-6-[4-[4-(trifluoromethyl)-2-pyrimidinyl]-1-piperazinyl]pyrimidine
• 2640878-74-4
• AKOS040731161
• 2-tert-butyl-5-fluoro-4-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine
• F6792-3748
• 2-Tert-butyl-5-fluoro-4-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine

• Inchi： 1S/C18H22F4N6/c1-11-13(19)14(26-15(24-11)17(2,3)4)27-7-9-28(10-8-27)16-23-6-5-12(25-16)18(20,21)22/h5-6H,7-10H2,1-4H3
• InChI Key： NYICXYOKTGIEOB-UHFFFAOYSA-N
• SMILES： FC1=C(C)N=C(C(C)(C)C)N=C1N1CCN(C2N=CC=C(C(F)(F)F)N=2)CC1

Computed Properties

• Exact Mass: 398.18420738g/mol
• Monoisotopic Mass: 398.18420738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 500.0±60.0 °C(Predicted)
• pka: 7.48±0.50(Predicted)

Additional information on 2-Tert-butyl-5-fluoro-4-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine

Introduction to 2-Tert-butyl-5-fluoro-4-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine and Its Significance in Modern Pharmaceutical Research

2-Tert-butyl-5-fluoro-4-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine, identified by its CAS number 2640878-74-4, represents a compound of considerable interest in the realm of pharmaceutical chemistry. This pyrimidine derivative has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound's molecular architecture, characterized by a combination of bulky tert-butyl and fluoro substituents, alongside a piperazine moiety linked to a trifluoromethyl-pyrimidine unit, suggests a multifaceted interplay of electronic and steric effects that could influence its biological activity.

The significance of this compound is further underscored by its potential role in addressing critical therapeutic challenges. In recent years, there has been a growing emphasis on the development of drugs that target intricate biological pathways, particularly those implicated in cancer and inflammatory diseases. The presence of fluorine atoms in the molecule not only enhances metabolic stability but also contributes to favorable pharmacokinetic properties, which are essential for drug efficacy. Moreover, the piperazine ring is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to improve solubility and binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies indicate that 2-Tert-butyl-5-fluoro-4-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine may interact with key enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that it could exhibit inhibitory activity against certain kinases, which are frequently overexpressed in tumor cells. This aligns with the broader trend in oncology research toward the development of small-molecule inhibitors that selectively modulate aberrant signaling cascades.

The compound's structural features also make it an attractive candidate for further derivatization and optimization. By modifying specific substituents, such as the trifluoromethyl group or the piperazine nitrogen atoms, researchers can fine-tune its pharmacological profile. This flexibility is particularly valuable in drug discovery pipelines, where iterative design and testing are often required to achieve desired therapeutic effects while minimizing side reactions.

In addition to its potential applications in oncology, 2-Tert-butyl-5-fluoro-4-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine may find utility in other therapeutic areas. For example, its ability to modulate inflammatory pathways has been hypothesized based on its structural similarity to known anti-inflammatory agents. The fluoro substituent, in particular, is known to enhance binding interactions with biological targets, potentially leading to improved drug candidates for conditions such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of this compound presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in enabling the efficient construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and fragment-based assembly have been instrumental in streamlining the synthetic route. These advances not only reduce production costs but also allow for greater scalability, which is crucial for clinical translation.

Evaluation of 2-Tert-butyl-5-fluoro-4-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine in preclinical models has begun to reveal its potential as a lead compound. Initial studies have demonstrated favorable pharmacokinetic profiles, including reasonable bioavailability and moderate tissue distribution. Furthermore, preliminary toxicological assessments suggest that it exhibits low systemic toxicity at therapeutic doses. These findings are encouraging and warrant further investigation into its safety and efficacy.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) has accelerated the pace of drug discovery significantly. AI-driven platforms can analyze vast datasets to identify promising candidates like 2-Tert-butyl-5-fluoro-4-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrimidine, predicting their biological activity with remarkable accuracy. Such tools are particularly valuable for identifying novel interactions and optimizing molecular structures before experimental validation.

In conclusion, 2-Tert-butyl-5-fluoro-4-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-y}] piperazin -1 - yl} pyrimidine (CAS no: 2640878 -74 - 4) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of substituents positions it as a promising candidate for further exploration in various disease areas. As research continues to uncover new biological targets and advanced synthetic methodologies emerge, compounds like this one are poised to play a significant role in shaping the future of pharmaceuticals.